2-Amino-6-chloro-4-nitrophenol
Overview
Description
2-amino-6-chloro-4-nitrophenol hydrochloride appears as a brown powder. (NTP, 1992)
Scientific Research Applications
1. Use in Hair Dye Formulations
2-Amino-6-chloro-4-nitrophenol and its hydrochloride salt function as colorants in hair dyes. Studies have shown that it is poorly absorbed through the skin and is considered safe for use in hair dye formulations at concentrations up to 2% (Andersen, 1997).
2. Synthesis of Derivative Compounds
3. Investigation of Proton-Ligand Stability Constants
Research on the proton-ligand stability constants of this compound and its derivatives has been conducted. This research is vital in understanding the electrostatic and resonance effects in chemical reactions, particularly in pharmaceutical and industrial chemistry (Vartak & Menon, 1969).
4. Photoaffinity Labeling in Biological Research
2-Amino-4-nitrophenol has been used in photoaffinity labeling, which is a method used to study molecular interactions in biological systems. This technique involves binding a photoactivatable compound to a target molecule in a living system, allowing for the study of protein-ligand interactions and enzyme activities (Hanstein, Hatefi, & Kiefer, 1979).
5. Environmental Degradation Studies
Studies on the degradation of nitrophenols like this compound in environmental systems have been conducted to understand their impact and breakdown in ecosystems. These studies are crucial for environmental monitoring and pollution control (Kitagawa, Kimura, & Kamagata, 2004).
6. Reduction and Catalysis in Chemical Processes
Recent research focuses on the reduction of nitro compounds to amines using graphene-based catalysts. This compound can be involved in these processes, underscoring its relevance in catalytic reduction and the synthesis of industrially valuable amines (Nasrollahzadeh, Nezafat, Gorab, & Sajjadi, 2020).
Safety and Hazards
Future Directions
2-Amino-6-chloro-4-nitrophenol is intended for use at a maximum on-head concentration of 2% in semi-permanent hair dyes formulations as a direct dye, or as a non-reactive colorant in oxidative hair-dyes formulations . It is also listed in the Cosmetics Directive of the European Union and may be used as oxidizing and non-oxidizing coloring agents for hair dyeing at maximum concentrations of 2% in the finished product .
Mechanism of Action
Target of Action
It’s known that this compound is used in the formulation of semi-permanent and permanent hair dyes . Therefore, it can be inferred that its primary targets could be the hair follicles and the melanin-producing cells (melanocytes) within them.
Mode of Action
The nitro group in the compound might play a role in the coloration process, possibly through a redox reaction .
Result of Action
The primary result of the action of 2-Amino-6-chloro-4-nitrophenol is the coloration of hair. It achieves this by interacting with the hair’s natural structure and pigments . It’s important to note that this compound is a known sensitizer, meaning it can cause allergic reactions in some individuals .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the pH of the hair dye solution can affect the compound’s reactivity and coloration effect. Additionally, the compound may react with strong oxidizing agents , and its stability could be affected by factors like temperature and light exposure.
Properties
IUPAC Name |
2-amino-6-chloro-4-nitrophenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O3/c7-4-1-3(9(11)12)2-5(8)6(4)10/h1-2,10H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWLMSPNQBKSXOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)O)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
62625-14-3 (mono-hydrochloride) | |
Record name | 2-Amino-6-chloro-4-nitrophenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006358094 | |
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DSSTOX Substance ID |
DTXSID9043855 | |
Record name | 2-Amino-6-chloro-4-nitrophenol | |
Source | EPA DSSTox | |
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Molecular Weight |
188.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-6-chloro-4-nitrophenol hydrochloride appears as a brown powder. (NTP, 1992) | |
Details | National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. | |
Record name | 2-AMINO-6-CHLORO-4-NITROPHENOL HYDROCHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19764 | |
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Solubility |
less than 1 mg/mL at 70.7 °F (NTP, 1992) | |
Details | National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. | |
Record name | 2-AMINO-6-CHLORO-4-NITROPHENOL HYDROCHLORIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/19764 | |
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CAS No. |
62625-14-3, 6358-09-4 | |
Record name | 2-AMINO-6-CHLORO-4-NITROPHENOL HYDROCHLORIDE | |
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Record name | 2-Amino-6-chloro-4-nitrophenol | |
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Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Amino-6-chloro-4-nitrophenol | |
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Record name | Phenol, 2-amino-6-chloro-4-nitro- | |
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Record name | 2-Amino-6-chloro-4-nitrophenol | |
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Record name | 2-amino-6-chloro-4-nitrophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.147 | |
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Record name | 2-amino-6-chloro-4-nitrophenol monohydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.841 | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-AMINO-6-CHLORO-4-NITROPHENOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0ZLP5I1TMC | |
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Melting Point |
Decomposes (NTP, 1992) | |
Details | National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. | |
Record name | 2-AMINO-6-CHLORO-4-NITROPHENOL HYDROCHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19764 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary application of 2-Amino-6-chloro-4-nitrophenol?
A1: this compound and its hydrochloride salt are primarily used as colorants in hair dye formulations. [, ] While the non-salt form exists, current reports suggest that only the hydrochloride salt is actively employed in commercial hair dye products. []
Q2: How is this compound absorbed by the human body?
A2: Studies indicate that this compound demonstrates poor absorption through the skin. [] Research utilizing both oxidative and non-oxidative hair dyes containing this compound revealed minimal skin absorption rates. Specifically, less than 0.25% absorption was observed with the non-oxidative dye and less than 0.2% with the oxidative dye. []
Q3: How is this compound detected and quantified in commercial products?
A4: Several analytical methods have been developed for the analysis of this compound in hair dye formulations. High-performance liquid chromatography (HPLC) coupled with UV detection is commonly employed. [] Additionally, a more sensitive and selective method using liquid chromatography-tandem mass spectrometry (LC-MS/MS) has been reported for quantifying this compound alongside other hair dyes in various commercial products. []
Q4: Beyond its use as a colorant, has this compound been explored for other applications?
A5: Interestingly, this compound has been investigated as a ligand in the synthesis of pentagonal bipyramidal dysprosium(III) complexes. [] These complexes exhibit interesting magnetic properties, with some displaying single-ion magnet behavior. [] This research highlights the potential for this compound to be utilized in the development of new materials for advanced applications.
Q5: Are there any known structural modifications of this compound that influence its properties?
A6: Research exploring derivatives of this compound for hair dye applications exists. [] While specific structural modifications are not detailed in the provided abstracts, this area of research suggests that altering the compound's structure can impact its properties, potentially affecting its color range, stability, or even safety profile.
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